Cas no 732266-48-7 (2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide)

• Product Name: 2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide
• CAS No: 732266-48-7
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 5454517
• PubChem ID: 2419616
• Update Time: 2023-08-27

2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595993
• 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• Z44359553
• (E)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• 732266-48-7
• HMS1784I21
• 2-Cyano-3-(3-hydroxy-4-methoxyphenyl)-N-2-thiazolyl-2-propenamide

• Inchi： 1S/C14H11N3O3S/c1-20-12-3-2-9(7-11(12)18)6-10(8-15)13(19)17-14-16-4-5-21-14/h2-7,18H,1H3,(H,16,17,19)
• InChI Key： NZQXNDWKGVGSDF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 301.05211239g/mol
• Monoisotopic Mass: 301.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives